Cas no 1506122-26-4 (4-(2-fluoro-3-methoxyphenyl)-1H-pyrazole)

• Product Name: 4-(2-fluoro-3-methoxyphenyl)-1H-pyrazole
• CAS No: 1506122-26-4
• MF: C₁₀H₉FN₂O
• MW: 192.189665555954
• CID: 6279072
• PubChem ID: 83808335
• Update Time: 2025-05-20

4-(2-fluoro-3-methoxyphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-3-methoxyphenyl)-1H-pyrazole
• EN300-1586118
• 1506122-26-4

• Inchi： 1S/C10H9FN2O/c1-14-9-4-2-3-8(10(9)11)7-5-12-13-6-7/h2-6H,1H3,(H,12,13)
• InChI Key： PBFJHFJWUPQGOD-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=NNC=1)OC

Computed Properties

• Exact Mass: 192.06989108g/mol
• Monoisotopic Mass: 192.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.9Ų

Additional information on 4-(2-fluoro-3-methoxyphenyl)-1H-pyrazole

4-(2-Fluoro-3-Methoxyphenyl)-1H-Pyrazole: A Comprehensive Overview

The compound 4-(2-fluoro-3-methoxyphenyl)-1H-pyrazole, identified by the CAS number 1506122-26-4, is a heterocyclic aromatic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the structural properties, synthesis methods, pharmacological activities, and applications of this intriguing molecule.

The molecular structure of 4-(2-fluoro-3-methoxyphenyl)-1H-pyrazole comprises a pyrazole ring fused with a substituted phenyl group. The pyrazole moiety, a five-membered ring containing two nitrogen atoms, is known for its stability and ability to form hydrogen bonds, which are crucial for bioavailability and receptor interactions. The phenyl ring is substituted with a fluoro group at the 2-position and a methoxy group at the 3-position. These substituents not only influence the electronic properties of the molecule but also play a pivotal role in modulating its pharmacokinetic profile and biological activity.

Recent studies have highlighted the importance of heterocyclic compounds like 4-(2-fluoro-3-methoxyphenyl)-1H-pyrazole in drug discovery. The pyrazole ring is particularly valuable due to its ability to act as a scaffold for various bioactive molecules. For instance, pyrazole derivatives have been explored as potential anti-inflammatory agents, antitumor drugs, and antimicrobial agents. The substitution pattern on the phenyl ring further enhances the versatility of this compound, making it a promising candidate for diverse therapeutic applications.

The synthesis of 4-(2-fluoro-3-methoxyphenyl)-1H-pyrazole typically involves multi-step organic reactions. One common approach is the condensation of an appropriate phenylhydrazine derivative with an aldehyde or ketone in the presence of an acid catalyst. This method ensures the formation of the pyrazole ring while maintaining the desired substitution pattern on the phenyl group. Researchers have also explored alternative routes, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the yield and purity of this compound.

In terms of pharmacological activity, 4-(2-fluoro-3-methoxyphenyl)-1H-pyrazole has shown potential as an anticancer agent. Preclinical studies have demonstrated its ability to inhibit tumor cell proliferation and induce apoptosis through mechanisms involving mitochondrial dysfunction and activation of caspase pathways. Additionally, this compound exhibits anti-inflammatory properties by suppressing COX-2 expression and reducing cytokine production in inflammatory models.

The methoxy group at the 3-position of the phenyl ring contributes significantly to the compound's solubility and bioavailability. This feature is particularly advantageous for drug delivery systems that require efficient absorption across biological membranes. Furthermore, the fluoro group at the 2-position enhances lipophilicity, which can improve tissue penetration and target specificity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 4-(2-fluoro-3-methoxyphenyl)-1H-pyrazole with various protein targets. Molecular docking studies suggest that this compound could interact with key enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). These findings underscore its potential as a lead compound for developing novel anticancer therapies.

In addition to its pharmacological applications, 4-(2-fluoro-3-methoxyphenyl)-1H-pyrazole has shown promise in agrochemical research. Its ability to inhibit plant pathogens makes it a candidate for developing eco-friendly pesticides and fungicides. Field trials have demonstrated its efficacy against fungal infections in crops without causing significant adverse effects on non-target organisms.

The development of green chemistry methods for synthesizing 4-(2-fluoro-3-methoxyphenyl)-1H-pyrazole is another area of active research. By employing biocatalysts or renewable feedstocks, scientists aim to reduce the environmental footprint associated with its production while maintaining high yields and product quality.

In conclusion, 4-(2-fluoro-3-methoxyphenyl)-1H-pyrazole, CAS number 1506122-26-4, represents a versatile heterocyclic compound with multifaceted applications across various industries. Its unique structural features, combined with recent advances in synthetic methodologies and biological research, position it as a valuable asset in drug discovery and development efforts.